Cas no 2227834-06-0 ((3S)-1-amino-5-(pyrrolidin-1-yl)pentan-3-ol)

• Product Name: (3S)-1-amino-5-(pyrrolidin-1-yl)pentan-3-ol
• CAS No: 2227834-06-0
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 6601538
• PubChem ID: 165624545
• Update Time: 2025-06-09

(3S)-1-amino-5-(pyrrolidin-1-yl)pentan-3-ol Chemical and Physical Properties

Names and Identifiers

• (3S)-1-amino-5-(pyrrolidin-1-yl)pentan-3-ol
• 2227834-06-0
• EN300-1772061

• Inchi： 1S/C9H20N2O/c10-5-3-9(12)4-8-11-6-1-2-7-11/h9,12H,1-8,10H2/t9-/m0/s1
• InChI Key： JMHLNNPYJXOBRI-VIFPVBQESA-N
• SMILES： O[C@@H](CCN)CCN1CCCC1

Computed Properties

• Exact Mass: 172.157563266g/mol
• Monoisotopic Mass: 172.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 49.5Ų

Additional information on (3S)-1-amino-5-(pyrrolidin-1-yl)pentan-3-ol

Chemical Profile of (3S)-1-amino-5-(pyrrolidin-1-yl)pentan-3-ol (CAS No. 2227834-06-0)

(3S)-1-amino-5-(pyrrolidin-1-yl)pentan-3-ol is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2227834-06-0, belongs to a class of molecules that exhibit promising characteristics for further research and development in drug discovery.

The molecular structure of (3S)-1-amino-5-(pyrrolidin-1-yl)pentan-3-ol consists of a pentane backbone with an amino group at the 1-position and a pyrrolidine ring attached at the 5-position. The stereochemistry at the 3-position, specifically the (S) configuration, plays a crucial role in determining the compound's biological activity. This configuration is often associated with enhanced binding affinity and selectivity, which are critical factors in the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of peptidomimetics, which are synthetic molecules designed to mimic the biological activity of natural peptides while avoiding their limitations such as susceptibility to enzymatic degradation. The structure of (3S)-1-amino-5-(pyrrolidin-1-yl)pentan-3-ol aligns well with this trend, as it incorporates elements that can interact with biological targets in a manner similar to peptides but with improved stability and pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that molecules with similar structural motifs can modulate neurotransmitter systems, which could lead to novel treatments for conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. The pyrrolidine ring, in particular, is known to be a key pharmacophore in many central nervous system (CNS) active compounds, contributing to their ability to cross the blood-brain barrier and exert their effects within the brain.

Furthermore, the amino group at the 1-position provides a site for further functionalization, allowing chemists to explore various derivatives that may enhance specific biological activities. This flexibility makes (3S)-1-amino-5-(pyrrolidin-1-yl)pentan-3-ol a valuable scaffold for medicinal chemists seeking to develop new drugs with tailored properties.

The synthesis of this compound involves multiple steps, including stereoselective reactions that are critical for achieving the desired (S) configuration at the 3-position. Advanced synthetic methodologies such as asymmetric hydrogenation and chiral auxiliaries have been employed to ensure high enantiomeric purity. These techniques are essential for producing compounds that exhibit optimal biological activity while minimizing unwanted side effects.

Evaluation of the pharmacological properties of (3S)-1-amino-5-(pyrrolidin-1-yl)pentan-3-ol has revealed several promising characteristics. In vitro studies have demonstrated its ability to interact with specific receptors and enzymes relevant to neurological disorders. Additionally, preliminary in vivo studies suggest that this compound may have a favorable pharmacokinetic profile, including good oral bioavailability and reasonable distribution throughout the body.

The potential therapeutic applications of this compound extend beyond neurological disorders. Research is ongoing into its possible role in modulating inflammatory pathways and other physiological processes. The pyrrolidine moiety is known to be involved in various biological interactions, making it a versatile component for designing molecules with multiple modes of action.

The development of novel drug candidates often involves extensive computational modeling and molecular dynamics simulations to predict how a compound will behave within biological systems. These computational approaches have been particularly useful in understanding the binding interactions between (3S)-1-amino-5-(pyrrolidin-1-yl)pentan-3-ol and its target proteins. By leveraging these tools, researchers can optimize the structure of the compound for improved efficacy and reduced toxicity.

In conclusion, (3S)-1-amino-5-(pyrrolidin-1-yl)pentan-3-ol (CAS No. 2227834-06) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its application in treating neurological disorders and other conditions highlights its importance as a lead compound for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly vital role in shaping the future of medicine.